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Compound of Interest

Compound Name: 3-Chloro-4-fluoro-N-methylaniline

CAS No.: 77898-24-9

Cat. No.: B3154548 Get Quote

Executive Summary & Chemical Profile[1][2]
3-Chloro-4-fluoro-N-methylaniline is a halogenated aromatic amine used primarily as an

intermediate in the synthesis of pharmaceutical compounds (e.g., fluoroquinolones) and

agrochemicals. Its disposal requires strict adherence to protocols designed for halogenated

organic wastes. Improper disposal not only violates regulatory standards (RCRA/EPA) but can

also damage incineration infrastructure due to the formation of corrosive acid gases (HF, HCl)

upon combustion.

Chemical Identity Table
Parameter Detail

Chemical Name 3-Chloro-4-fluoro-N-methylaniline

CAS Number 77898-24-9

Molecular Formula C₇H₇ClFN

Physical State Low-melting solid or oil (often stored at 2-8°C)

Primary Hazards
Acute Toxicity (Oral/Dermal/Inhalation),

Skin/Eye Irritant, STOT-RE

Waste Classification
Halogenated Organic (Requires Acid Gas

Scrubbing)
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Hazard Identification & Waste Classification
Before disposal, the waste stream must be correctly characterized. This compound contains

both chlorine and fluorine, necessitating a specific "Halogenated" waste stream designation.

Critical Hazard Assessment
Toxic Combustion Products: Upon incineration, this compound releases Hydrogen Fluoride

(HF) and Hydrogen Chloride (HCl). Standard incinerators lacking wet scrubbers cannot

handle these emissions.

Aquatic Toxicity: Halogenated anilines are generally toxic to aquatic life with long-lasting

effects. Zero discharge to drains is mandatory.

Compatibility: Incompatible with strong oxidizing agents and acids.[1][2]

Waste Stream Decision Matrix
Stream A (Halogenated Solvents/Organics):[CORRECT] Use for mother liquors, reaction

mixtures, and dissolved compound.

Stream B (Non-Halogenated Organics):[INCORRECT] Mixing here increases disposal costs

significantly as the entire volume must now be treated as halogenated.

Stream C (Solid Hazardous Waste):[CORRECT] Use for contaminated gloves, weighing

boats, and spill cleanup materials.

Operational Disposal Protocols
Protocol A: Routine Liquid Waste (Mother
Liquors/Reaction Mixtures)
Scope: Disposal of reaction solvents containing 3-Chloro-4-fluoro-N-methylaniline.

Segregation: Ensure the waste container is High-Density Polyethylene (HDPE) or glass,

specifically labeled "HALOGENATED ORGANIC WASTE."
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pH Check: If the waste solution is acidic (common in amine synthesis workups), neutralize to

pH 6-9 using Sodium Bicarbonate (NaHCO₃) before adding to the waste drum to prevent

pressure buildup or drum corrosion.

Transfer:

Use a funnel with a splash guard.

Perform all transfers inside a functioning fume hood.

Do not fill containers >90% capacity to allow for thermal expansion.

Labeling: The label must explicitly list "3-Chloro-4-fluoro-N-methylaniline" and "Contains

Fluorine/Chlorine" to alert the waste management vendor.

Protocol B: Solid Waste & Contaminated Debris
Scope: Disposal of weighing papers, syringes, gloves, and dry product.

Containment: Place all solid waste into a double-lined, clear polyethylene bag (minimum 4

mil thickness).

Sealing: Twist and tape the bag neck (gooseneck seal) to prevent volatile emissions.

Secondary Container: Place the sealed bag into the laboratory's solid hazardous waste drum

(usually a wide-mouth HDPE drum).

Sharps: If syringes or glass vials are contaminated, they must go into a Hard-Walled Sharps

Container labeled "Chemical Contaminated Sharps."

Protocol C: Emergency Spill Cleanup
Scope: Uncontrolled release of <500 mL (Liquid) or <50g (Solid).

Pre-requisite: Only trained personnel with appropriate PPE (Nitrile gloves, Lab coat, Safety

goggles, N95/P100 respirator if dust is present) should attempt cleanup.

Isolate: Evacuate the immediate area and post "DO NOT ENTER" signage.
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Contain:

If Liquid: Surround the spill with inert absorbent socks or create a dike using

vermiculite/sand. DO NOT use paper towels (combustible) or sawdust (oxidizer risk).

If Solid: Cover with a damp paper towel (to prevent dust) or use a HEPA vacuum

dedicated to chemical cleanup.

Absorb: Cover the liquid spill completely with vermiculite, clay, or a commercial "Universal"

spill pad. Allow 5-10 minutes for absorption.

Collect: Scoop absorbed material into a heavy-duty hazardous waste bag.

Decontaminate: Wipe the surface with a soap/water solution. Collect these wipes and place

them in the same waste bag.

Disposal: Label the bag "Hazardous Waste: Spill Debris (Contains 3-Chloro-4-fluoro-N-
methylaniline)" and contact EHS for immediate pickup.

Visual Workflow: Waste Stream Logic
The following diagram illustrates the decision logic for segregating this specific chemical waste.
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Waste Generation:
3-Chloro-4-fluoro-N-methylaniline

Physical State?

Liquid / Solution Solid / Debris

Is it mixed with
Non-Halogenated Solvents?

Container: Double Bag -> Drum
Label: 'Toxic Solid Waste'

Sharps Container
(If needles/glass)

If Glass/Needles

CRITICAL STEP:
Do NOT Dilute.

Keep as Halogenated Stream.

Yes or No

Container: HDPE Carboy
Label: 'Halogenated Organic'

Note: 'Contains F/Cl'

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of halogenated amine waste streams.

Regulatory & Compliance Context
EPA RCRA Considerations
While 3-Chloro-4-fluoro-N-methylaniline is not explicitly listed on the P-list or U-list (40 CFR

261.33), it is regulated under the "mixture rule" if mixed with listed solvents (e.g., Methylene

Chloride - F002).
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Characteristic Waste: If the waste exhibits toxicity (D000 codes), it must be managed

accordingly.

Halogen Content: The presence of Fluorine mandates that the waste be directed to an

incinerator permitted for Halogenated Organic Compounds (HOCs) under 40 CFR 268.32.

Incineration Requirements
Standard cement kilns or fuel-blending programs often reject waste with >1-2% halogen

content. You must declare the Fluorine content to your waste vendor (e.g., Veolia, Clean

Harbors) to ensure it is routed to a facility with:

High Temperature: >1100°C to ensure complete destruction of the aromatic ring.

Acid Scrubbers: To neutralize HF and HCl gases preventing atmospheric release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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